![molecular formula C10H13BrClNO2 B2889632 4-Amino-4-(4-bromophenyl)butanoic acid hydrochloride CAS No. 2126163-07-1](/img/structure/B2889632.png)
4-Amino-4-(4-bromophenyl)butanoic acid hydrochloride
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Overview
Description
“4-Amino-4-(4-bromophenyl)butanoic acid hydrochloride” is a chemical compound with the molecular formula C10H13BrClNO2 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular weight of “this compound” is 294.58 . The InChI code is 1S/C10H12BrNO2.ClH/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H .Physical and Chemical Properties Analysis
The compound is a powder . The storage temperature is room temperature .Scientific Research Applications
Crystal Engineering with γ-Amino Acids
Gamma amino acids, such as baclofen which is structurally related to "4-Amino-4-(4-bromophenyl)butanoic acid hydrochloride," have been investigated for their utility in crystal engineering. These studies reveal how multicomponent crystals formed between baclofen and various acids can be analyzed for their conformation, protonation properties, and intermolecular interactions through Hirshfeld surface analysis. This approach could potentially extend to similar compounds, suggesting applications in designing new materials with specific crystallographic properties (Báthori & Kilinkissa, 2015).
Antimicrobial Activity of Amino Acid Derivatives
Research into N-substituted-β-amino acid derivatives containing various moieties has demonstrated good antimicrobial activity against certain bacteria and fungi. This suggests that structurally similar compounds like "this compound" could be synthesized and potentially used as antimicrobial agents, highlighting their relevance in pharmaceutical research (Mickevičienė et al., 2015).
Corrosion Inhibition
Organic molecules with hetero atoms (e.g., nitrogen), similar to "this compound," have been identified as effective corrosion inhibitors. A study on a related compound, 4-Amino-3-(2-bromo-5-methoxyphenyl)-1H-1,2,4-triazole-5(4H)-thione, showed significant inhibition of mild steel corrosion in an acidic medium. This points towards potential applications of "this compound" in corrosion prevention (Yamin et al., 2020).
Nonlinear Optical Materials
The study of certain substituted butanoic acids for their vibrational properties, electronic structure, and molecular docking has indicated their potential as nonlinear optical (NLO) materials. Spectroscopic analysis of these compounds can provide insights into their suitability for NLO applications, suggesting a similar research avenue for "this compound" (Vanasundari et al., 2017).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin with plenty of soap and water if it comes into contact, and wearing protective gloves/clothing/eye protection/face protection .
Properties
IUPAC Name |
4-amino-4-(4-bromophenyl)butanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2.ClH/c11-8-3-1-7(2-4-8)9(12)5-6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAEDDIZSTWCAGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CCC(=O)O)N)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2126163-07-1 |
Source
|
Record name | 4-amino-4-(4-bromophenyl)butanoic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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